(3,5-dimethoxybenzyl)[2-(methylthio)phenyl]amine

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-2-methylsulfanylaniline
• InChI: InChI=1S/C16H19NO2S/c1-18-13-8-12(9-14(10-13)19-2)11-17-15-6-4-5-7-16(15)20-3/h4-10,17H,11H2,1-3H3
• InChI Key: YHVLMTQRKNKQFE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CNC2=CC=CC=C2SC)OC
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

(3,5-dimethoxybenzyl)[2-(methylthio)phenyl]amine, also known as 2C-T-7, is a synthetic phenethylamine that belongs to the 2C family of psychedelic compounds. It was first synthesized in 1981 by Alexander Shulgin and has gained popularity in the recreational drug market due to its hallucinogenic effects. Despite its illicit use, 2C-T-7 has also shown potential in scientific research applications.

Mechanism of Action

The exact mechanism of action of (3,5-dimethoxybenzyl)[2-(methylthio)phenyl]amine is not fully understood, but it is believed to work by binding to serotonin receptors in the brain. Specifically, it has been shown to bind to the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other psychedelic compounds. It has been shown to increase levels of serotonin and dopamine in the brain, leading to altered perception, mood, and cognition. Additionally, it can cause changes in heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using (3,5-dimethoxybenzyl)[2-(methylthio)phenyl]amine in lab experiments is its potent hallucinogenic effects, which can be useful in studying the neural basis of perception and cognition. However, its illicit status and potential for abuse make it difficult to obtain and use in research. Additionally, its effects on the cardiovascular system can complicate experiments involving physiological measurements.

Future Directions

There are several potential future directions for research involving (3,5-dimethoxybenzyl)[2-(methylthio)phenyl]amine. One area of interest is its potential use in treating depression and anxiety disorders. Additionally, further research is needed to fully understand its mechanism of action and its effects on the brain and body. Finally, there may be potential for the development of new psychedelic compounds based on the structure of this compound, which could have therapeutic applications in the future.

Synthesis Methods

The synthesis of (3,5-dimethoxybenzyl)[2-(methylthio)phenyl]amine involves the reaction of 2,5-dimethoxybenzaldehyde with 2-(methylthio)phenylacetonitrile in the presence of a reducing agent such as sodium borohydride. The resulting product is then hydrolyzed to form this compound.

Scientific Research Applications

(3,5-dimethoxybenzyl)[2-(methylthio)phenyl]amine has been studied for its potential use in treating depression and anxiety disorders. In one study, it was found to have antidepressant-like effects in rats, suggesting that it may have therapeutic potential in the treatment of depression. Additionally, this compound has been studied for its potential use in treating addiction, with some research suggesting that it may reduce drug-seeking behavior in rats.